3-Bromo-5-(oxan-4-yl)-1,2,4-thiadiazole
Overview
Description
3-Bromo-5-(oxan-4-yl)-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C7H9BrN2OS and its molecular weight is 249.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Quantum Theory Analysis
A study by El-Emam et al. (2020) focused on adamantane-1,3,4-thiadiazole hybrid derivatives, including a compound with a bromine substitution. They used the quantum theory of atoms-in-molecules (QTAIM) approach to characterize intra- and intermolecular interactions. This research demonstrates the relevance of 1,2,4-thiadiazole derivatives in understanding non-covalent interactions in molecular structures (El-Emam et al., 2020).
Photovoltaic Applications
Higashihara et al. (2012) synthesized π-conjugated polymers containing thiophene and 1,3,4-thiadiazole units. These polymers showed potential for use in organic photovoltaic devices, demonstrating high open-circuit voltage values. This research highlights the utility of thiadiazole derivatives in enhancing the performance of photovoltaic materials (Higashihara et al., 2012).
Organic Photovoltaic Cells
Lee et al. (2010) reported on conjugated main-chain polymers that include thiadiazole units for application in photovoltaic devices. These polymers showed broad absorption and promising power conversion efficiency, underscoring the importance of thiadiazole derivatives in the field of organic photovoltaics (Lee et al., 2010).
Visible-Light Promoted Synthesis
Aggarwal and Hooda (2021) explored the synthesis of 1,2,4-thiadiazoles under visible light, demonstrating an environmentally friendly and efficient method for creating these compounds. This study showcases the potential of thiadiazole derivatives in green chemistry applications (Aggarwal & Hooda, 2021).
Electrochemical Oxidative Synthesis
Yang et al. (2020) developed a method for synthesizing 1,2,4-thiadiazole derivatives through electro-oxidative intramolecular N-S bond formation. This approach provides a catalyst- and oxidant-free method, emphasizing the versatility of thiadiazole compounds in synthetic chemistry (Yang et al., 2020).
Properties
IUPAC Name |
3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2OS/c8-7-9-6(12-10-7)5-1-3-11-4-2-5/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSIMUSKSELUXEI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C2=NC(=NS2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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